Cas no 885068-00-8 (3-Borono-a,a-dimethyl-benzeneacetic acid)

• Product Name: 3-Borono-a,a-dimethyl-benzeneacetic acid
• CAS No: 885068-00-8
• MF: C₁₀H₁₃BO₄
• MW: 208.018823385239
• CID: 1024922
• Update Time: 2025-04-20

3-Borono-a,a-dimethyl-benzeneacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Boronophenyl)-2-methylpropanoic acid
• 3-Borono-a,a-dimethyl-benzeneacetic acid

• Inchi： 1S/C10H13BO4/c1-10(2,9(12)13)7-4-3-5-8(6-7)11(14)15/h3-6,14-15H,1-2H3,(H,12,13)
• InChI Key： VASYXSHADMRQTM-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=CC=C(B(O)O)C=1)=O

Computed Properties

• Exact Mass: 208.09100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 77.76000
• LogP: -0.27140